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Compound of Interest

Compound Name: 2-Ethylhex-5-en-1-ol

Cat. No.: B041564

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Ethylhex-5-en-1-ol, a significant chiral
building block in organic synthesis. This document outlines its chemical identity, properties, and
key experimental protocols for its synthesis, catering to the needs of researchers and
professionals in drug development and chemical sciences.

Chemical Identity and Nomenclature

2-Ethylhex-5-en-1-ol is a primary alcohol with a terminal double bond. Its chemical structure
and nomenclature are fundamental to its application in stereoselective synthesis.

Identifier Value

IUPAC Name 2-ethylhex-5-en-1-ol[1]
CAS Number 270594-13-3[1]
Molecular Formula CsH160[2]

Synonyms 2-Ethyl-5-hexen-1-ol[1][2]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 2-Ethylhex-5-en-
1-ol.
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Property Value Source

Molecular Weight 128.21 g/mol PubChem
Colorless liquid with a pleasant

Appearance MuseChem][3]
odor[3]

Boiling Point 181.6+19.0 °C (Predicted) ECHEMI[4]

Density 0.834+0.06 g/cm3 ECHEMI[4]

pKa 15.02+0.10 ECHEMI[4]

Experimental Protocols: Synthesis

The enantiomers of 2-Ethylhex-5-en-1-ol are valuable chiral precursors. A highly efficient
method for their preparation is through lipase-catalyzed transesterification of the racemic
alcohol.

Lipase-Catalyzed Kinetic Resolution of Racemic 2-
Ethylhex-5-en-1-ol

This protocol details the enzymatic resolution of (+)-2-Ethylhex-5-en-1-ol to obtain its (R) and
(S) enantiomers in high enantiomeric excess.

Materials:

Racemic 2-Ethylhex-5-en-1-ol

Lipase from Pseudomonas sp. (Lipase PSL) or Pseudomonas fluorescens (PLF)

Vinyl acetate

Dichloromethane (CH2zCl2)

Silica gel for column chromatography

Hexane and Ethyl Acetate (for elution)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.musechem.com/product/2-ethyl-5-hexen-1-ol-r018073/
https://www.musechem.com/product/2-ethyl-5-hexen-1-ol-r018073/
https://www.researchgate.net/publication/239236281_Lipase-catalyzed_transesterification_of_primary_alcohols_Resolution_of_2-ethylhexan-1-ol_and_2-ethylhex-5-en-1-ol
https://www.researchgate.net/publication/239236281_Lipase-catalyzed_transesterification_of_primary_alcohols_Resolution_of_2-ethylhexan-1-ol_and_2-ethylhex-5-en-1-ol
https://www.researchgate.net/publication/239236281_Lipase-catalyzed_transesterification_of_primary_alcohols_Resolution_of_2-ethylhexan-1-ol_and_2-ethylhex-5-en-1-ol
https://www.benchchem.com/product/b041564?utm_src=pdf-body
https://www.benchchem.com/product/b041564?utm_src=pdf-body
https://www.benchchem.com/product/b041564?utm_src=pdf-body
https://www.benchchem.com/product/b041564?utm_src=pdf-body
https://www.benchchem.com/product/b041564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Procedure:

In a reaction vessel, dissolve racemic 2-Ethylhex-5-en-1-ol in dichloromethane at a
concentration of 0.1 M.

Add vinyl acetate as the acyl donor, typically in a 1.5 to 2-fold molar excess relative to the
alcohol.

Add the lipase (e.g., Lipase PS) to the mixture. The enzyme loading is typically between 10-
20% (w/w) of the substrate.

The reaction is stirred at a controlled temperature, for instance, 0 °C, to enhance
enantioselectivity.[4]

Monitor the reaction progress using gas chromatography (GC) or thin-layer chromatography
(TLC) to determine the conversion.

The reaction is typically stopped at or near 50% conversion to achieve high enantiomeric
excess for both the remaining alcohol and the formed ester.

Upon reaching the desired conversion, the enzyme is removed by filtration.

The solvent is evaporated under reduced pressure.

The resulting mixture of the unreacted alcohol and the ester is separated by column
chromatography on silica gel using a hexane/ethyl acetate gradient.

Results: This method allows for the preparation of both (R)-(-)-2-Ethylhex-5-en-1-ol and the

corresponding acetate of (S)-(+)-2-Ethylhex-5-en-1-ol with high enantiomeric excess (E = 750
with Lipase PS in CH2Clz at 0 °C).[4] The (S)-acetate can then be hydrolyzed to obtain (S)-
(+)-2-Ethylhex-5-en-1-ol.

Logical Workflow for Enantiomeric Resolution

The following diagram illustrates the workflow for the lipase-catalyzed kinetic resolution of 2-
Ethylhex-5-en-1-ol.
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Caption: Workflow for the enzymatic kinetic resolution of 2-Ethylhex-5-en-1-ol.
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Applications in Synthesis

2-Ethylhex-5-en-1-ol, particularly its enantiomerically pure forms, serves as a versatile building
block in organic synthesis. Its primary significance lies in its utility as a chiral precursor for the
synthesis of complex molecules where stereochemistry is crucial.[5] This is of paramount
importance in medicinal chemistry and materials science.[5] It is also used as a fragrance
ingredient and flavoring agent in various products.[3]

Signaling Pathways

Currently, there is no specific information available in the public domain detailing the direct
involvement of 2-Ethylhex-5-en-1-ol in biological signaling pathways. Its primary role is
established as a synthetic intermediate.

Conclusion

2-Ethylhex-5-en-1-ol is a valuable chemical entity with established protocols for its
stereoselective synthesis. The lipase-catalyzed kinetic resolution provides an effective means
to access its enantiomers, which are crucial for the development of new pharmaceuticals and
materials. This guide provides a foundational understanding for researchers and professionals
working with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Ethylhex-5-en-1-ol | CBH160 | CID 10510876 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. echemi.com [echemi.com]

e 3. musechem.com [musechem.com]

e 4. researchgate.net [researchgate.net]

e 5. 2-Methylhex-5-en-1-ol | Benchchem [benchchem.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b041564?utm_src=pdf-body
https://www.benchchem.com/product/b13423671
https://www.benchchem.com/product/b13423671
https://www.musechem.com/product/2-ethyl-5-hexen-1-ol-r018073/
https://www.benchchem.com/product/b041564?utm_src=pdf-body
https://www.benchchem.com/product/b041564?utm_src=pdf-body
https://www.benchchem.com/product/b041564?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/10510876
https://www.echemi.com/produce/pr2208019043-2-ethyl-5-hexen-1-ol.html
https://www.musechem.com/product/2-ethyl-5-hexen-1-ol-r018073/
https://www.researchgate.net/publication/239236281_Lipase-catalyzed_transesterification_of_primary_alcohols_Resolution_of_2-ethylhexan-1-ol_and_2-ethylhex-5-en-1-ol
https://www.benchchem.com/product/b13423671
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Ethylhex-5-en-
1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041564#2-ethylhex-5-en-1-ol-cas-number-and-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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